4-Benzyloxyphenyl-n-butylcarbamate

• CAS No.: 195140-79-5
• Product Name: 4-Benzyloxyphenyl-n-butylcarbamate
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: (4-phenylmethoxyphenyl) N-butylcarbamate
• Standard InChI: InChI=1S/C18H21NO3/c1-2-3-13-19-18(20)22-17-11-9-16(10-12-17)21-14-15-7-5-4-6-8-15/h4-12H,2-3,13-14H2,1H3,(H,19,20)
• Standard InChIKey: HWXVDEAMULKKDC-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)OC1=CC=C(C=C1)OCC2=CC=CC=C2
• Canonical SMILES: CCCCNC(=O)OC1=CC=C(C=C1)OCC2=CC=CC=C2
• Appearance: Solid powder
• Description: URB532 is an irreversible inhibitor of fatty acid amide hydrolase (FAAH).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: URB532; URB-532; URB 532; FAAH Inhibitor I; FAAH Inhibitor-I
• Reference: 1: Niforatos W, Zhang XF, Lake MR, Walter KA, Neelands T, Holzman TF, Scott VE, Faltynek CR, Moreland RB, Chen J. Activation of TRPA1 channels by the fatty acid amide hydrolase inhibitor 3'-carbamoylbiphenyl-3-yl cyclohexylcarbamate (URB597). Mol Pharmacol. 2007 May;71(5):1209-16. Epub 2007 Feb 21. PubMed PMID: 17314320.; 2: Tang X, Edwards EM, Holmes BB, Falck JR, Campbell WB. Role of phospholipase C and diacylglyceride lipase pathway in arachidonic acid release and acetylcholine-induced vascular relaxation in rabbit aorta. Am J Physiol Heart Circ Physiol. 2006 Jan;290(1):H37-45. Epub 2005 Jul 15. PubMed PMID: 16024567.; 3: Patel S, Carrier EJ, Ho WS, Rademacher DJ, Cunningham S, Reddy DS, Falck JR, Cravatt BF, Hillard CJ. The postmortal accumulation of brain N-arachidonylethanolamine (anandamide) is dependent upon fatty acid amide hydrolase activity. J Lipid Res. 2005 Feb;46(2):342-9. Epub 2004 Dec 1. PubMed PMID: 15576840.
• PubChem Compound: 295380
• Last Modified: Nov 11 2021